Wang-aldehyde resin as a recyclable support for the synthesis of α,α-disubstituted amino acid derivatives
Organic & Biomolecular Chemistry Pub Date: 2005-07-27 DOI: 10.1039/B505881C
Abstract
Merrifield resin was functionalised with hydroxybenzaldehyde under microwave irradiation. The resultant resin was used as a means for immobilisation and activation of α-amino acid esters for alkylation reactions. α,α-Disubstituted and cyclic amino acid esters were prepared in good yields.
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